Cas no 32820-11-4 (7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol)

• Product Name: 7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol
• CAS No: 32820-11-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD22192175
• CID: 2102488
• PubChem ID: 11008778
• Update Time: 2025-08-05

7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-nitro-1,2,3,4-tetrahydro-1-naphthalenol
• 7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol
• EN300-200481
• GTNBTXJNXZBVJP-UHFFFAOYSA-N
• DTXSID50451689
• 1-Hydroxy-7-nitro-tetralin
• DB-318334
• G63818
• 32820-11-4
• 7-nitro-1,2,3,4-tetrahydro-naphthalen-1-ol
• SCHEMBL394579

• MDL： MFCD22192175
• Inchi： 1S/C10H11NO3/c12-10-3-1-2-7-4-5-8(11(13)14)6-9(7)10/h4-6,10,12H,1-3H2
• InChI Key： GTNBTXJNXZBVJP-UHFFFAOYSA-N
• SMILES： OC1C2C=C(C=CC=2CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes

Additional information on 7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol

7-Nitro-1,2,3,4-Tetrahydronaphthalen-1-Ol: A Comprehensive Overview

The compound 7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol (CAS No. 32820-11-4) is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure and versatile applications. The tetrahydronaphthalen framework provides a rigid and aromatic system, while the nitro group introduces electron-withdrawing properties that enhance its reactivity and functionality.

Recent studies have highlighted the potential of 7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol in various chemical transformations. For instance, researchers have explored its role as an intermediate in the synthesis of advanced materials. The molecule's ability to undergo nitration and oxidation reactions makes it a valuable precursor in the development of novel compounds with tailored properties.

In terms of synthesis, 7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol can be prepared through a variety of methods. One common approach involves the nitration of tetralin derivatives under controlled conditions. This process ensures the selective introduction of the nitro group at the 7-position of the naphthyl ring. The resulting compound exhibits high stability and can be further functionalized to meet specific application requirements.

The physical properties of 7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol are also worth noting. It has a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical processes and formulations.

From an applications perspective, 7-nitro-1,2,3,4-tetrahydronaphthalen-1-ol has found utility in several industries. In pharmaceuticals, it serves as an intermediate in drug synthesis due to its ability to participate in key biochemical pathways. Additionally, it has been employed in the development of advanced polymers and coatings where its aromatic stability and functional groups contribute to enhanced performance.

Recent advancements in green chemistry have also brought attention to 7-nitro-1,2,3,tetrahydronaphthalen-one as a sustainable building block for chemical manufacturing. By utilizing renewable feedstocks and catalytic processes, researchers aim to reduce the environmental footprint associated with its production.

In conclusion,7-nitro - 5 ,6-dihydro - naphtho [ ] - - one is a versatile compound with promising potential across multiple domains. Its unique chemical properties and adaptability make it an essential component in modern material science and organic synthesis.